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Abstract
Yttrium-89 (⁸⁹Y), the only stable and naturally occurring isotope of yttrium, holds a special

significance in nuclear physics as a "semi-magic" nucleus.[1][2][3][4] This designation arises

from its unique combination of protons and neutrons: 39 protons and a "magic" number of 50

neutrons.[1][5][6] The closed neutron shell imparts exceptional stability, analogous to the

electron shell stability of noble gases. This technical guide provides an in-depth exploration of

the nuclear structure of ⁸⁹Y, presenting the experimental evidence that substantiates its semi-

magic character. It includes summaries of key quantitative data, detailed experimental

methodologies, and logical diagrams to elucidate the core concepts for researchers and

professionals in related fields.

Introduction to Semi-Magic Nuclei
In nuclear physics, "magic numbers" refer to specific counts of nucleons (protons or neutrons)

that result in a complete shell within the atomic nucleus. Nuclei with a magic number of both

protons and neutrons are termed "doubly magic" and exhibit remarkable stability. A "semi-

magic" or "near-magic" nucleus is one that has a magic number of either protons or neutrons,

but not both, resulting in a significant, though not maximal, degree of stability.

Yttrium-89 is a prime example of a semi-magic nucleus. It possesses 50 neutrons, which is a

recognized magic number (2, 8, 20, 28, 50, 82, 126).[1] This closed neutron shell confers

substantial stability.[3] Its 39 protons, however, leave it one proton short of the Z=40 subshell

closure, placing it in a unique position for studying nuclear shell effects.
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Nuclear Properties of Yttrium-89
The fundamental properties of the ⁸⁹Y nucleus are central to understanding its structure and

behavior. These properties have been determined through various experimental techniques

over decades of research.

Quantitative Data Summary
The key quantitative characteristics of the Yttrium-89 nucleus are summarized in the table

below for easy reference and comparison.

Property Value Units

Proton Number (Z) 39 -

Neutron Number (N) 50 -

Mass Number (A) 89 -

Atomic Mass 88.905849 (3) Da

Mass Excess -87.70948 MeV

Nuclear Binding Energy 775.54518222 MeV

Binding Energy per Nucleon 8.71399081 MeV

Nuclear Spin (I) 1/2 -

Parity Negative (-) -

Magnetic Dipole Moment (μ) -0.1374154(3) μN

Electric Quadrupole Moment 0 barns

Natural Abundance 100 %

Charge Radius 4.2430(21) fm

(Data sourced from ChemLin, WebElements, PubChem, and IAEA-NDS)[7][8][9][10]

The spin of 1/2 is a particularly important feature, as it means the nucleus has no electric

quadrupole moment, simplifying its Nuclear Magnetic Resonance (NMR) spectra and making it
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a sensitive probe for chemical and biological systems.[11][12][13]

Logical Framework for ⁸⁹Y as a Semi-Magic Nucleus
The semi-magic nature of ⁸⁹Y is a direct consequence of its specific nucleon composition. The

diagram below illustrates the logical relationship between its proton and neutron numbers and

the nuclear shell model's magic numbers.
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Proton Configuration

Neutron ConfigurationYttrium-89 Nucleus

39 Protons

50 Neutrons

Z=40 Subshell
(Near Closure)

1 proton hole in
2p-1f shell

Semi-Magic
Character

N=50 Magic Number
(Closed Shell)

Completely filled
1g9/2 shell
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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